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Compound of Interest

Compound Name: 1-Bromopropane-1-D1

Cat. No.: B12303280 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromopropane-1-D1 in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Note: Specific safety data for 1-Bromopropane-1-D1 is not readily available. This guide is

based on the comprehensive data for its non-deuterated counterpart, 1-Bromopropane (n-

propyl bromide), as their chemical properties and associated hazards are expected to be nearly

identical.

Immediate Safety and Hazard Information
1-Bromopropane is a colorless liquid with a sweet odor that is classified as a flammable liquid

and a dangerous fire hazard.[1] It is crucial to handle this chemical with extreme caution as it is

considered a carcinogen and may cause reproductive damage.[1] Exposure can lead to

irritation of the eyes, skin, and respiratory tract.[2] Health effects from inhalation can include

headache, dizziness, and damage to the nervous system.[2][3]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is mandatory when

handling 1-Bromopropane-1-D1:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause eye

irritation.[4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, 11-13 mil

thickness).

Prevents skin contact and

absorption.[5] Breakthrough

time for nitrile gloves is

approximately one hour.[5]

Body Protection
A lab coat or chemical-

resistant apron.

Protects against accidental

spills and contamination of

personal clothing.[6]

Respiratory Protection

A NIOSH/MSHA approved

respirator with an organic

vapor cartridge.

Required when working

outside of a chemical fume

hood or when airborne

concentrations may exceed

exposure limits.[7]

Exposure Limits
Adherence to established exposure limits is critical to ensure personnel safety.

Organization
Exposure Limit (Time-
Weighted Average)

Notes

ACGIH 0.1 ppm Recommended 8-hour TWA.[8]

Cal/OSHA 5 ppm

Permissible Exposure Limit

(PEL) with a skin notation,

indicating the need to prevent

skin contact.[3]

Safe Handling and Storage
Handling:
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Always work in a well-ventilated area, preferably within a chemical fume hood.[9]

Ground and bond containers when transferring the material to prevent static discharge.[2]

Use spark-proof tools and explosion-proof equipment.[2]

Avoid inhalation of vapors and direct contact with skin and eyes.[10]

Do not eat, drink, or smoke in areas where 1-Bromopropane-1-D1 is handled.[4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from sources of ignition such as heat, sparks, and open flames.[2]

Store separately from incompatible materials like strong oxidizing agents, strong bases, and

certain metals.[7]

First Aid Measures
Immediate response is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.[1]

Inhalation

Move the individual to fresh air. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[11]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give 2-4 cupfuls of milk or water.

Seek immediate medical attention.[2][7]

Spill and Disposal Plan
Spill Response:

Evacuate and Secure: Immediately evacuate the area and restrict access.

Eliminate Ignition Sources: Remove all sources of ignition.[11]

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[1]

Collection: Use non-sparking tools to collect the absorbed material and place it into a sealed,

labeled container for disposal.[11]

Decontamination: Clean the spill area thoroughly.

Disposal:
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1-Bromopropane-1-D1 and any contaminated materials must be disposed of as hazardous

waste.[1]

Do not dispose of it down the drain.[1]

Contact your institution's environmental health and safety department for specific disposal

procedures in accordance with local, state, and federal regulations.[10]

Operational Workflow
The following diagram outlines the step-by-step process for safely handling 1-Bromopropane-
1-D1 in a laboratory setting.

Caption: Workflow for the safe handling of 1-Bromopropane-1-D1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
Bromopropane-1-D1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12303280#personal-protective-equipment-for-
handling-1-bromopropane-1-d1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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